Cas no 1509047-12-4 (1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine
• CAS No: 1509047-12-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6520386
• PubChem ID: 82596926
• Update Time: 2025-07-19

1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine
• 1509047-12-4
• EN300-1734963

• Inchi： 1S/C9H15N3/c1-7-6-12(2)11-8(7)9(10)4-3-5-9/h6H,3-5,10H2,1-2H3
• InChI Key： VWEAPMMVMWSYJO-UHFFFAOYSA-N
• SMILES： NC1(C2C(C)=CN(C)N=2)CCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine

Introduction to 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine (CAS No. 1509047-12-4)

1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular framework, featuring a cyclobutane ring linked to a pyrazole moiety, contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for synthetic modifications and biological evaluations.

The CAS No. 1509047-12-4 provides a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature and industrial applications. The presence of two methyl groups on the pyrazole ring enhances the compound’s lipophilicity, which is a critical factor in determining its pharmacokinetic profile. This feature makes 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine a promising candidate for further exploration in the design of bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine and biological targets. Studies suggest that the compound exhibits binding affinity with various enzymes and receptors, which could be exploited for therapeutic purposes. For instance, its structural motif is reminiscent of known pharmacophores found in drugs targeting inflammatory pathways and metabolic disorders.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine involves multi-step organic reactions, including cycloadditions and nucleophilic substitutions. The choice of synthetic routes is influenced by factors such as yield optimization, purity requirements, and scalability. Modern synthetic methodologies have enabled the efficient preparation of this compound in laboratory settings, paving the way for large-scale production if industrial applications emerge.

One of the most intriguing aspects of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine is its potential role as a building block for more complex drug molecules. Researchers have demonstrated that modifications to the cyclobutane or pyrazole rings can lead to derivatives with enhanced biological activity or selectivity. This flexibility underscores the compound’s versatility and its suitability for structure-based drug design.

In vitro studies have begun to unravel the pharmacological profile of 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine, revealing both promising and challenging aspects. While preliminary results indicate favorable interactions with certain biological targets, further investigations are needed to assess potential side effects and toxicity profiles. These studies are crucial for ensuring that the compound can progress from academic research to clinical development.

The integration of high-throughput screening (HTS) technologies has accelerated the evaluation process for compounds like 1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutan-1-amine. By rapidly testing thousands of molecules against various biological assays, researchers can identify lead compounds with high potency and selectivity. This approach has been instrumental in identifying novel therapeutic agents in recent years.

The future prospects of 1-(1,4-dimethyl-H-pyrazol-y c-cyclobutan-l-am ine) are closely tied to ongoing research efforts in medicinal chemistry and drug discovery. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular entities like this one. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 1509047 -12 -4 (CAS No.) highlights an intriguing chemical entity with broad potential applications in pharmaceuticals . Its unique structure , combined with promising biological activity , makes it a compelling candidate for further investigation . As research progresses , we can anticipate new insights into its therapeutic potential and mechanisms , ultimately contributing to advancements in modern medicine . p > article > response >